Cas no 1378180-02-9 ((4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride)

• Product Name: (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride
• CAS No: 1378180-02-9
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• MDL: MFCD13186120
• CID: 4594973
• Update Time: 2025-06-08

(4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride
• {[4-(2-Phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}amine hydrochloride
• (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanaminehydrochloride
• [4-(2-phenylethyl)-1,2,4-triazol-3-yl]methanamine;hydrochloride

• MDL： MFCD13186120
• Inchi： 1S/C11H14N4.ClH/c12-8-11-14-13-9-15(11)7-6-10-4-2-1-3-5-10;/h1-5,9H,6-8,12H2;1H
• InChI Key： ZYORMTPVWKDQHU-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NN=C1CN)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.099
• Monoisotopic Mass: 238.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride

Comprehensive Analysis of (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride (CAS No. 1378180-02-9)

The compound (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride, identified by its CAS number 1378180-02-9, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the 1,2,4-triazole derivatives, a class known for its diverse biological activities. The presence of the phenethyl group and the methanamine moiety in its structure contributes to its unique pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel triazole-based compounds has surged, driven by their potential applications in treating various health conditions. Researchers are particularly intrigued by the structural versatility of (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride, which allows for modifications to enhance its bioactivity. The compound's hydrochloride salt form improves its solubility and stability, making it more suitable for experimental and therapeutic use. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular designs are crucial.

The synthesis of CAS 1378180-02-9 involves multi-step organic reactions, often starting with the formation of the 1,2,4-triazole core followed by functionalization with the phenethyl and methanamine groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's consistency in research settings, where reproducibility is paramount. The growing interest in high-throughput screening has further highlighted the importance of reliable synthetic protocols for compounds like this.

One of the most frequently asked questions about (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride revolves around its potential therapeutic applications. Preliminary studies suggest that it may interact with central nervous system (CNS) receptors, offering possibilities for addressing neurological disorders. However, extensive in vitro and in vivo studies are still needed to validate these hypotheses. The compound's mechanism of action and pharmacokinetic properties remain active areas of investigation, reflecting the broader scientific community's focus on neuropharmacology and drug repurposing.

From an industrial perspective, the scalability of producing CAS 1378180-02-9 is a critical consideration. Manufacturers are exploring green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. This aligns with global efforts to promote sustainable chemical synthesis, a topic that resonates strongly with today's environmentally conscious consumers. Additionally, the compound's compatibility with automated synthesis platforms makes it a viable candidate for large-scale production, meeting the demands of both academic and commercial sectors.

The safety profile of (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride is another area of keen interest. While it is not classified as a hazardous material, standard laboratory precautions are recommended during handling. Researchers often inquire about its storage conditions and shelf life, which are typical concerns for any bioactive compound. Proper documentation and adherence to Good Laboratory Practices (GLP) ensure that the compound's integrity is preserved throughout its lifecycle.

In conclusion, (4-Phenethyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride (CAS No. 1378180-02-9) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies and contribute to the advancement of personalized medicine. For those interested in its procurement or further studies, consulting reputable suppliers and peer-reviewed literature is highly advised.